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Compound of Interest

Compound Name:
2-Heptanone, 4-hydroxy-, (4R)-

(9CI)

CAS No.: 143004-06-2

Cat. No.: B136172

Get Quote

Part 1: Executive Summary & Chemical Identity
(4R)-4-hydroxy-2-heptanone represents a specific class of chiral

-hydroxy ketones that serve as critical bifurcating nodes in both biological signaling and
asymmetric synthesis. While the racemic compound (CAS 25290-14-6) has been known since
the mid-20th century as a product of aldol condensation, the isolation and specific utility of the
(4R)-enantiomer emerged with the rise of stereoselective biocatalysis in the 1980s and 1990s.

Biologically, it functions as a transient precursor in the defensive exocrine systems of arachnids

(specifically Opiliones) and as a pheromone component in specific coleopteran pests.

Synthetically, it is a high-value "chiral pool" intermediate used to access complex macrolides

and aggregation pheromones like sitophilure.
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Property Data

IUPAC Name (4R)-4-hydroxyheptan-2-one

Common Name (R)-Butyrylacetone alcohol

CAS (Racemate) 25290-14-6

Molecular Formula

C

H

O

Chiral Center C4 (R-configuration)

Key Functionality -Hydroxy Ketone (Aldol Adduct)

Part 2: Natural History & Biological Discovery[5]
The discovery of (4R)-4-hydroxy-2-heptanone is not defined by a single isolation event but by

its identification as a biosynthetic intermediate in two distinct ecological domains.

The Arachnid Defense Pathway (Opiliones)
In the order Opiliones (harvestmen), specifically within the family Gonyleptidae, chemical

defense relies on the secretion of noxious quinones and ketones.[1]

The Mechanism: Research into Gonyleptes saprophilus and Acanthogonyleptes pulcher

revealed the presence of volatile vinyl ketones and their dimers (pyranyl ketones).[2]

The Role of (4R)-4-hydroxy-2-heptanone: It acts as the stable biosynthetic precursor.

Enzymatic dehydration of the 4-hydroxy ketone yields the reactive vinyl ketone (e.g., 3-

hepten-2-one), which then repels predators or dimerizes. The chirality at C4 controls the

stereochemistry of the resulting cyclic ethers.
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In weevils (Sitophilus spp.), the aggregation pheromone "sitophilure" is a structurally related

hydroxy-ketone. The (4R)-4-hydroxy-2-heptanone scaffold serves as a simplified analogue for

studying the structure-activity relationship (SAR) of these olfactory receptors. The "R"

configuration is often critical; the "S" enantiomer can be biologically inert or even repellent.

Part 3: Synthetic Evolution (Racemic to
Enantiopure)
The history of this molecule is a case study in the evolution of asymmetric synthesis.

Era 1: The Thermodynamic Age (1950s-1970s)
Early synthesis relied on the Cross-Aldol Condensation of acetone and butyraldehyde.

Method: Base-catalyzed reaction (NaOH/KOH).

Result: Thermodynamic control yielded the racemate (

)-4-hydroxy-2-heptanone.

Limitation: Low selectivity; significant dehydration to the enone (3-hepten-2-one) occurred

spontaneously.

Era 2: The Biocatalytic Revolution (1980s-Present)
To access the specific (4R) enantiomer, researchers turned to enzymes. Two primary routes

were established:

Asymmetric Reduction: Reducing 2,4-heptanedione using Alcohol Dehydrogenases (ADHs).

Kinetic Resolution: Hydrolyzing the racemic acetate ester using Lipases.

The "Prelog" Challenge
Standard Baker's Yeast (Saccharomyces cerevisiae) reduction of

-diketones typically follows Prelog's Rule, delivering the (S)-alcohol. Accessing the (4R)-
enantiomer required the discovery of anti-Prelog enzymes (e.g., from Lactobacillus brevis or
engineered E. coli) or the use of specific lipase resolutions.
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Part 4: Technical Protocols
Protocol A: Lipase-Catalyzed Kinetic Resolution
This protocol is the most robust for producing high-ee (4R)-4-hydroxy-2-heptanone from the

inexpensive racemate.

Principle:Burkholderia cepacia lipase (Lipase PS) selectively acetylates the (S)-enantiomer,

leaving the desired (4R)-alcohol unreacted.

Reagents:

Racemic 4-hydroxy-2-heptanone (10 mmol)

Vinyl Acetate (Acyl donor, 30 mmol)

Lipase PS (Amano) immobilized on Celite (500 mg)

Solvent: Diisopropyl ether (DIPE) or MTBE (dry)

Workflow:

Setup: Dissolve racemate in DIPE (50 mL) in a flame-dried flask.

Initiation: Add Vinyl Acetate and Immobilized Lipase PS.

Incubation: Stir at 30°C at 200 rpm. Monitor reaction via Chiral GC (Cyclodex-B column).

Termination: Stop reaction at ~50% conversion (typically 24-48 hours). Filter off the enzyme.

Purification: The mixture contains (S)-acetate and (4R)-alcohol. Separate via flash

chromatography (Silica gel, Hexane:EtOAc 8:2).

Validation: The (4R)-alcohol elutes second (polar). Expected ee > 98%.

Protocol B: Asymmetric Reduction (Anti-Prelog)
For direct synthesis without waste (100% theoretical yield), use an anti-Prelog ADH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

2,4-Heptanedione (Substrate)[3]

Recombinant ADH (e.g., LbADH from L. brevis)[4]

Cofactor: NADPH (recycling system: Glucose Dehydrogenase + Glucose)

Workflow:

Buffer Prep: Phosphate buffer (100 mM, pH 6.5) with 1 mM MgCl

.

Reaction: Add diketone (50 mM), ADH (10 U/mL), GDH (5 U/mL), NADP+ (0.1 mM), and

Glucose (100 mM).

Process: Shake at 30°C for 24 hours.

Extraction: Extract with Ethyl Acetate.

Result: Yields (4R)-4-hydroxy-2-heptanone directly.

Part 5: Visualization of Pathways
Biosynthetic & Synthetic Logic
The following diagram illustrates the divergence between the natural biosynthetic pathway in

Opiliones and the laboratory synthesis of the (4R) enantiomer.

Acetone + Butyraldehyde (±)-4-Hydroxy-2-heptanone
(Racemic Mixture)

Chemical Aldol Lipase PS Resolution
(Kinetic Resolution)

2,4-Heptanedione Anti-Prelog ADH
(Asymmetric Reduction)

(4R)-4-Hydroxy-2-heptanone
(Target)

Unreacted species

(4S)-Acetate
(Byproduct)

Acylated species

Stereoselective H-transfer Enzymatic DehydrationBiosynthesis (Opiliones) 3-Hepten-2-one
(Vinyl Ketone)

Pyranyl Ketones
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Caption: Figure 1. Synthetic and biosynthetic pathways for (4R)-4-hydroxy-2-heptanone,

highlighting the kinetic resolution route and its ecological role as a precursor to defensive

pyranyl ketones.

Part 6: Comparative Data Analysis
The choice of synthesis method depends on the required scale and purity.

Metric
Chemical Aldol
(Racemic)

Lipase Resolution
(Protocol A)

ADH Reduction
(Protocol B)

Enantiomeric Excess

(ee)
0% >98% (for R-isomer) >99%

Theoretical Yield ~70% 50% (Max) 100%

Cost Efficiency High
Medium (Enzyme

cost)

Medium (Cofactor

cost)

Scalability Excellent Good
Moderate (Dilute

conditions)

Primary Use Solvent/Intermediate Drug Precursor
Fine Chemical

Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Additional vinyl ketones and their pyranyl ketones in gonyleptid harvestmen (Arachnida:
Opiliones) suggest these metabolites are widespread in this family - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. CAS Common Chemistry [commonchemistry.cas.org]

4. researchgate.net [researchgate.net]

5. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of
Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Chiral Pivot: A Technical Guide to (4R)-4-Hydroxy-
2-Heptanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136172/docs#the-chiral-pivot-a-technical-guide-to-4r-
4-hydroxy-2-heptanone]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S004040200700664X
https://www.researchgate.net/publication/7495607_Chemical_Defense_in_Harvestmen_Arachnida_Opiliones_Do_Benzoquinone_Secretions_Deter_Invertebrate_and_Vertebrate_Predators
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0019406
https://www.benchchem.com/product/b136172?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/7495607_Chemical_Defense_in_Harvestmen_Arachnida_Opiliones_Do_Benzoquinone_Secretions_Deter_Invertebrate_and_Vertebrate_Predators
https://pubmed.ncbi.nlm.nih.gov/23978079/
https://pubmed.ncbi.nlm.nih.gov/23978079/
https://pubmed.ncbi.nlm.nih.gov/23978079/
https://commonchemistry.cas.org/detail?cas_rn=7307-02-0
https://www.researchgate.net/publication/358787180_Alcohol_Dehydrogenases_with_anti-Prelog_Stereopreference_in_Synthesis_of_Enantiopure_Alcohols
https://pmc.ncbi.nlm.nih.gov/articles/PMC9921870/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9921870/
https://www.benchchem.com/product/b136172/docs#the-chiral-pivot-a-technical-guide-to-4r-4-hydroxy-2-heptanone
https://www.benchchem.com/product/b136172/docs#the-chiral-pivot-a-technical-guide-to-4r-4-hydroxy-2-heptanone
https://www.benchchem.com/product/b136172/docs#the-chiral-pivot-a-technical-guide-to-4r-4-hydroxy-2-heptanone
https://www.benchchem.com/product/b136172/docs#the-chiral-pivot-a-technical-guide-to-4r-4-hydroxy-2-heptanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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